Cas no 950410-05-6 (5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine)
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine
- HMS1631I15
- AM87486
- 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine
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- MDL: MFCD18536520
- Inchi: 1S/C10H15BrN4/c1-2-14-3-5-15(6-4-14)10-12-7-9(11)8-13-10/h7-8H,2-6H2,1H3
- InChI Key: JMVPUQAKHMQWAF-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)N1CCN(CC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 186
- XLogP3: 1.5
- Topological Polar Surface Area: 32.299
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011234-250mg |
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 250mg |
$ 240.00 | 2022-06-07 | ||
| TRC | B011234-500mg |
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 500mg |
$ 395.00 | 2022-06-07 | ||
| Matrix Scientific | 150128-1g |
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine, 95% |
950410-05-6 | 95% | 1g |
$243.00 | 2023-09-06 | |
| Matrix Scientific | 150128-5g |
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine, 95% |
950410-05-6 | 95% | 5g |
$752.00 | 2023-09-06 | |
| eNovation Chemicals LLC | D628478-1g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 97% | 1g |
$211 | 2023-08-31 | |
| Enamine | EN300-363520-0.05g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 95.0% | 0.05g |
$528.0 | 2025-03-18 | |
| Enamine | EN300-363520-0.1g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 95.0% | 0.1g |
$553.0 | 2025-03-18 | |
| Enamine | EN300-363520-0.25g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 95.0% | 0.25g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-363520-0.5g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 95.0% | 0.5g |
$603.0 | 2025-03-18 | |
| Enamine | EN300-363520-1.0g |
5-bromo-2-(4-ethylpiperazin-1-yl)pyrimidine |
950410-05-6 | 95.0% | 1.0g |
$628.0 | 2025-03-18 |
5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine
Recent Advances in the Study of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6)
The compound 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine core substituted with a bromine atom and an ethylpiperazine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents.
Recent studies have focused on the synthesis and biological evaluation of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine derivatives. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of kinase inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity.
In terms of pharmacological properties, molecular docking studies have revealed that the ethylpiperazine group contributes significantly to the binding affinity of this compound with various protein targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) showed that derivatives of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine exhibit moderate to high inhibitory activity against several cancer cell lines, with IC50 values ranging from 0.5 to 10 μM. These findings suggest its potential as a lead compound for anticancer drug development.
The compound's pharmacokinetic profile has also been investigated in recent preclinical studies. A 2024 study in Drug Metabolism and Disposition reported that 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This characteristic, combined with its moderate permeability in Caco-2 cell assays, indicates promising drug-like properties for oral administration.
Emerging research has explored the application of this compound in other therapeutic areas beyond oncology. A recent study in ACS Chemical Neuroscience (2023) demonstrated that structurally modified derivatives show affinity for serotonin receptors, suggesting potential applications in central nervous system disorders. The versatility of this scaffold highlights its importance in medicinal chemistry research.
From a synthetic chemistry perspective, novel methodologies for the preparation of 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized two-step synthesis with an overall yield of 78%, representing a significant improvement over previous methods. This advancement facilitates larger-scale production for further biological evaluation.
In conclusion, 5-Bromo-2-(4-ethylpiperazin-1-yl)pyrimidine (CAS: 950410-05-6) represents a valuable chemical entity with diverse applications in drug discovery. Recent studies have elucidated its potential as a versatile scaffold for developing therapeutics targeting various diseases, particularly cancer. Continued research into structure-activity relationships and mechanism of action will likely yield more potent and selective derivatives in the coming years.
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